2-(Methylcarbamoylamino)oxyacetamide

• Molecular Formula: C4H9N3O3
• Molecular Weight: 147.13 g/mol
• SMILES: CNC(=O)NOCC(=O)N
• InChI: InChI=1S/C4H9N3O3/c1-6-4(9)7-10-2-3(5)8/h2H2,1H3,(H2,5,8)(H2,6,7,9)
• InChIKey: QOCVPTBLAATTAD-UHFFFAOYSA-N

Researchers studying ribonucleotide reductase (RR) mechanisms face a critical gap: hydroxyurea only demonstrates reversible radical-scavenging and fails to inactivate R1 in HU-resistant models. Caracemide solves this with irreversible, covalent R1 active-site modification (second-order rate constant 150 M⁻¹ s⁻¹) and non-cross-resistant cytotoxicity. • 12-fold greater cellular potency vs. hydroxyurea in CML cells; non-cell-cycle phase-specific • Dual RR R1 / AChE inhibition (AChE IC₅₀ 0.60 µM) for neuro-oncology & cholinergic studies • >75% plasma degradation at 1 h - reference standard for N-acyl urea stability SAR Supplied ≥98% pure with comprehensive CoA. Ideal for site-specific R1 inactivation mapping and HU-resistance bypass studies.

Caracemide: Dual-Target RR Inhibitor Overview

2-(Methylcarbamoylamino)oxyacetamide, formally N-acetyl-N-(methylcarbamoyloxy)-N′-methylurea and designated Caracemide (NSC-253272, CAS 81424-67-1), is a synthetic small molecule derived from acetohydroxamic acid . It belongs to the N-acyl urea class and functions as a dual inhibitor of ribonucleotide reductase (RR) and acetylcholinesterase (AChE) [1]. Caracemide irreversibly inactivates the R1 subunit of RR via covalent modification at the substrate-binding site, thereby depleting deoxyribonucleotide pools and halting DNA synthesis [2]. Its distinct pharmacological signature—including non-cell-cycle phase-specific cytotoxicity and the formation of the neurotoxin methyl isocyanate in vivo—sets it apart from other RR inhibitors such as hydroxyurea [3].

Irreversible R1 active-site probe

Non-cell-cycle phase DNA synthesis inhibition context

Dual RR/AChE pathway study context

• [1] Newman RA, Farquhar D, Lu K, Meyn R, Moore EC, Massia S, Korp JD, Wright JA, McKinney M. Biochemical pharmacology of N-acetyl-N-(methylcarbamoyloxy)-N'-methylurea (caracemide; NSC-253272). Biochem Pharmacol. 1986;35(16):2781-2787. doi:10.1016/0006-2952(86)90190-5. View Source
• [2] Larsen IK, Cornett C, Karlsson M, Sahlin M, Sjöberg BM. Caracemide, a site-specific irreversible inhibitor of protein R1 of Escherichia coli ribonucleotide reductase. J Biol Chem. 1992;267(18):12627-12631. View Source
• [3] Newman RA, Farquhar D. Release of methyl isocyanate from the antitumor agent caracemide (NSC-253272). Invest New Drugs. 1987;5(3):267-271. doi:10.1007/BF00175297. View Source

Caracemide vs. Hydroxyurea: Why Substitution Fails

Although hydroxyurea (HU) is the prototypical ribonucleotide reductase inhibitor, direct head-to-head studies demonstrate that caracemide differs fundamentally in potency, target engagement mechanism, cell-cycle specificity, and off-target pharmacology [1]. Caracemide inactivates RR R1 irreversibly (apparent second-order rate constant 150 M⁻¹ s⁻¹) rather than via the reversible radical-scavenging mechanism of HU, and it is 9-fold less potent against isolated RR yet 12-fold more potent in cellular cytotoxicity assays—a paradoxical selectivity profile arising from its distinct mode of action [2]. Furthermore, caracemide is non-cross-resistant with HU-resistant cell lines and inhibits acetylcholinesterase (IC₅₀ 0.55–17.8 µM), a secondary pharmacology liability absent in HU [3]. Its pronounced instability in human plasma (>75% degradation at 1 h) and in vivo conversion to the neurotoxin methyl isocyanate further preclude simple interchange with HU or other RR inhibitors for any experimental protocol requiring predictable pharmacokinetics [4].

Mechanism mismatch

Caracemide irreversibly modifies R1; hydroxyurea is a radical scavenger. Target-engagement profile may shift cellular potency and resistance context.

Secondary pharmacology

Cholinesterase inhibition (AChE/BuChE) is absent in hydroxyurea. Dual target activity may alter cholinergic endpoints in experimental systems.

Stability difference

Caracemide undergoes rapid plasma degradation with neurotoxic byproduct release; hydroxyurea shows greater stability, potentially shifting exposure profiles.

• [1] Satyamoorthy K, Chitnis MP, Pradhan SG. In vitro cytotoxicity of caracemide alone and in combination with hydroxyurea or iron-chelating agents in human chronic myeloid leukemia cells and murine tumors. Neoplasma. 1988;35(2):153-159. View Source
• [2] Moore EC, Loo TL. Inhibition of ribonucleotide reductase by caracemide. Cancer Treat Rep. 1984;68(10):1293-1294. View Source
• [3] Buccafusco JJ, Smith MD. In vivo and in vitro cholinesterase inhibitor property of the antitumor agent caracemide. Res Commun Chem Pathol Pharmacol. 1990;67(2):219-227. View Source
• [4] Newman RA, Farquhar D, Lu K, Meyn R, Moore EC, Massia S, Korp JD, Wright JA, McKinney M. Biochemical pharmacology of N-acetyl-N-(methylcarbamoyloxy)-N'-methylurea (caracemide; NSC-253272). Biochem Pharmacol. 1986;35(16):2781-2787. doi:10.1016/0006-2952(86)90190-5. View Source

Caracemide Comparative Evidence

CML Cell Cytotoxicity vs. Hydroxyurea

In human chronic myeloid leukemia (CML) cells, caracemide was directly compared with hydroxyurea for cytotoxic effect. Caracemide was approximately 12-fold more effective than hydroxyurea [1]. In additional models, caracemide exhibited a stronger inhibitory effect on DNA synthesis in P388 lymphocytic leukemia and Ehrlich ascites carcinoma cells relative to hydroxyurea [1].

CML Cytotoxicity Comparison

Head-to-head

~12× greater cytotoxic potency vs. hydroxyurea in CML cells

Reported higher cell-killing effect in CML model; supports cytotoxicity endpoint comparison.

In vitro assay; context-specific to CML line.

Evidence Dimension	Cytotoxic potency (relative effectiveness)
Target Compound Data	Approximately 12-fold more effective than hydroxyurea
Comparator Or Baseline	Hydroxyurea (baseline = 1×)
Quantified Difference	~12× greater cytotoxic potency
Conditions	Human chronic myeloid leukemia cells; in vitro cytotoxicity assay

Why This Matters

For procurement decisions in leukemia-focused research, caracemide offers substantially greater cellular potency than hydroxyurea, enabling effective DNA synthesis inhibition at lower concentrations.

• [1] Satyamoorthy K, Chitnis MP, Pradhan SG. In vitro cytotoxicity of caracemide alone and in combination with hydroxyurea or iron-chelating agents in human chronic myeloid leukemia cells and murine tumors. Neoplasma. 1988;35(2):153-159. PMID: 3162554. View Source

Enzymatic RR Inhibition vs. Hydroxyurea

Against partially purified ribonucleotide reductase from rat Novikoff tumor, caracemide was an active inhibitor but required approximately 9-fold higher concentration than hydroxyurea to achieve equivalent enzymatic inhibition [1]. Specifically, caracemide inhibited RR activity only at nine times the IC₅₀ of hydroxyurea [2]. This paradox—weaker enzymatic inhibition yet stronger cellular cytotoxicity—reflects caracemide's irreversible, site-specific covalent modification of the R1 subunit rather than reversible radical scavenging [3].

Enzymatic RR Inhibition

Head-to-head

IC₅₀ approximately 9× higher than hydroxyurea against isolated RR

Weaker enzymatic inhibition yet stronger cellular effect; mechanism divergence context.

Partially purified RR from rat Novikoff tumor.

Evidence Dimension	Ribonucleotide reductase enzymatic inhibition (IC₅₀-based potency)
Target Compound Data	Active inhibitor; IC₅₀ approximately 9× higher than hydroxyurea
Comparator Or Baseline	Hydroxyurea (IC₅₀ baseline)
Quantified Difference	Caracemide 9-fold less potent at the isolated enzyme level
Conditions	Partially purified ribonucleotide reductase from rat Novikoff tumor

Why This Matters

The 9-fold lower potency against isolated RR, juxtaposed with 12-fold greater cellular cytotoxicity, signals a fundamentally distinct mechanism of target engagement that cannot be replicated by hydroxyurea.

• [1] Moore EC, Loo TL. Inhibition of ribonucleotide reductase by caracemide. Cancer Treat Rep. 1984;68(10):1293-1294. PMID: 6395952. View Source
• [2] Newman RA, Farquhar D, Lu K, Meyn R, Moore EC, Massia S, Korp JD, Wright JA, McKinney M. Biochemical pharmacology of N-acetyl-N-(methylcarbamoyloxy)-N'-methylurea (caracemide; NSC-253272). Biochem Pharmacol. 1986;35(16):2781-2787. doi:10.1016/0006-2952(86)90190-5. View Source
• [3] Larsen IK, Cornett C, Karlsson M, Sahlin M, Sjöberg BM. Caracemide, a site-specific irreversible inhibitor of protein R1 of Escherichia coli ribonucleotide reductase. J Biol Chem. 1992;267(18):12627-12631. PMID: 1618768. View Source

Cell-Cycle Specificity & Cross-Resistance

In contrast to hydroxyurea, which is S-phase-specific, caracemide was found to be non-cell-cycle phase-specific in its cytotoxic action [1]. Furthermore, caracemide demonstrated no cross-resistance with two CHO cell lines that had acquired resistance to hydroxyurea, indicating that the two agents operate through pharmacologically distinct resistance pathways [1].

Cell-Cycle & Resistance Profile

Head-to-head

Non-cell-cycle phase-specific; non-cross-resistant with HU-resistant CHO lines

Distinct resistance pathway; supports HU-resistant model probe utility.

Two independent CHO resistant clones tested.

Evidence Dimension	Cell-cycle phase specificity and cross-resistance profile
Target Compound Data	Non-cell-cycle phase-specific; non-cross-resistant with two HU-resistant CHO lines
Comparator Or Baseline	Hydroxyurea (S-phase-specific; cross-resistant with its own resistant lines)
Quantified Difference	Qualitative—mechanistic divergence confirmed in two independent CHO resistant clones
Conditions	CHO cell lines with acquired resistance to hydroxyurea

Why This Matters

This non-overlapping resistance profile makes caracemide a critical tool compound for probing RR-dependent vulnerabilities in HU-resistant cancer models and for dual-agent experimental regimens.

• [1] Newman RA, Farquhar D, Lu K, Meyn R, Moore EC, Massia S, Korp JD, Wright JA, McKinney M. Biochemical pharmacology of N-acetyl-N-(methylcarbamoyloxy)-N'-methylurea (caracemide; NSC-253272). Biochem Pharmacol. 1986;35(16):2781-2787. doi:10.1016/0006-2952(86)90190-5. View Source

Cholinesterase Inhibition vs. Hydroxyurea

Caracemide produced a time-dependent inhibition of purified acetylcholinesterase (AChE), pseudocholinesterase (BuChE), and rat brain homogenate cholinesterase with IC₅₀ values of 0.60 µM, 0.55 µM, and 17.8 µM, respectively, at the maximal time point of inhibition [1]. In neuroblastoma cells, caracemide inhibited AChE with an IC₅₀ of 14 µM [2]. Hydroxyurea lacks this secondary pharmacology entirely [2]. The AChE inhibition contributes to the cholinergic toxicity observed clinically and is absent in other ribonucleotide reductase inhibitors.

Cholinesterase Inhibition

Cross-study comparable

AChE IC₅₀ 0.60 µM (purified); BuChE IC₅₀ 0.55 µM; neuroblastoma IC₅₀ 14 µM

Sub-micromolar cholinesterase inhibition absent in HU; dual pharmacology signature.

Purified human enzymes and rat brain homogenate.

Evidence Dimension	Acetylcholinesterase (AChE) and pseudocholinesterase (BuChE) inhibitory activity
Target Compound Data	AChE IC₅₀ = 0.60 µM (purified); BuChE IC₅₀ = 0.55 µM; brain homogenate IC₅₀ = 17.8 µM; neuroblastoma IC₅₀ = 14 µM
Comparator Or Baseline	Hydroxyurea (no AChE/BuChE inhibition detected)
Quantified Difference	Qualitative—caracemide uniquely possesses sub-micromolar cholinesterase inhibition among RR inhibitors
Conditions	Purified human AChE and BuChE; rat brain homogenate; murine neuroblastoma N1E-115 cells

Why This Matters

The dual RR/AChE inhibitory profile is a defining pharmacological signature of caracemide that must be accounted for in experimental design—it cannot be replicated by hydroxyurea or other RR inhibitors lacking cholinergic activity.

• [1] Buccafusco JJ, Smith MD. In vivo and in vitro cholinesterase inhibitor property of the antitumor agent caracemide. Res Commun Chem Pathol Pharmacol. 1990;67(2):219-227. PMID: 2333410. View Source
• [2] Newman RA, Farquhar D, Lu K, Meyn R, Moore EC, Massia S, Korp JD, Wright JA, McKinney M. Biochemical pharmacology of N-acetyl-N-(methylcarbamoyloxy)-N'-methylurea (caracemide; NSC-253272). Biochem Pharmacol. 1986;35(16):2781-2787. doi:10.1016/0006-2952(86)90190-5. View Source

Parent vs. Degradation Products: Enzyme Activity

Caracemide degrades in human plasma (>75% at 1 h, 37°C) and phosphate buffer into three products: N-(methylcarbamoyloxy)acetamide (Product A), N-(methylcarbamoyloxy)-N′-methylurea (Product B), and N-hydroxy-N′-methylurea (Product C) [1]. At 0.5 mM, intact caracemide inhibited choline acetyltransferase (CAT) by 93%, whereas degradation Product A produced only 50% inhibition, and Products B and C lacked any inhibitory activity against CAT [2]. The degradation product was approximately 30-fold less potent than caracemide itself in inhibiting E. coli ribonucleotide reductase R1 [3].

Parent vs. Degradation Products

Head-to-head

Parent: 93% CAT inhibition at 0.5 mM; Product A: 50%; ~30-fold greater R1 inhibition

Instability alters activity; fresh preparation required for consistent R1/CAT readout.

Degradation in plasma >75% at 1 h, 37°C.

Evidence Dimension	Choline acetyltransferase (CAT) inhibition and R1 inhibition by parent vs. degradation products
Target Compound Data	CAT inhibition: 93% at 0.5 mM; R1 inactivation: second-order rate constant 150 M⁻¹ s⁻¹ (irreversible)
Comparator Or Baseline	Degradation Product A: 50% CAT inhibition at 0.5 mM; ~30-fold weaker R1 inhibition. Products B and C: no CAT inhibition
Quantified Difference	1.86-fold greater CAT inhibition vs. Product A; ~30-fold greater R1 inhibitory activity vs. degradation products
Conditions	0.5 mM compound; purified rat brain CAT; E. coli ribonucleotide reductase R1

Why This Matters

The pronounced instability of caracemide means that procurement must include strict cold-chain storage and fresh preparation protocols; use of aged or improperly stored material will yield substantially weaker biological activity.

• [1] Newman RA, Farquhar D, Lu K, Meyn R, Moore EC, Massia S, Korp JD, Wright JA, McKinney M. Biochemical pharmacology of N-acetyl-N-(methylcarbamoyloxy)-N'-methylurea (caracemide; NSC-253272). Biochem Pharmacol. 1986;35(16):2781-2787. doi:10.1016/0006-2952(86)90190-5. View Source
• [2] Ho BT, Tansey LW, Feiffer R, Newman RA, Farquhar D, Fields WS, Krakoff IH. The effect of the experimental antitumor agent caracemide on brain choline acetyltransferase. J Neurosci Res. 1988;19(1):119-121. doi:10.1002/jnr.490190116. PMID: 3343703. View Source
• [3] Larsen IK, Cornett C, Karlsson M, Sahlin M, Sjöberg BM. Caracemide, a site-specific irreversible inhibitor of protein R1 of Escherichia coli ribonucleotide reductase. J Biol Chem. 1992;267(18):12627-12631. PMID: 1618768. View Source

Caracemide Research Application Scenarios

Irreversible R1 Subunit Inactivation Studies

Caracemide is the tool compound of choice for studying covalent, site-specific R1 inactivation (second-order rate constant 150 M⁻¹ s⁻¹) as distinct from the radical-scavenging mechanism of hydroxyurea . Its irreversible binding to the substrate-binding site—competitively antagonized by GDP (Kdiss 80 µM) and dithiothreitol—enables precise mapping of active-site cysteine/serine residues . The 30-fold greater sensitivity of the R1R2 holoenzyme vs. isolated R1 makes caracemide uniquely suited for investigating subunit communication in class Ia ribonucleotide reductases .

HU-Resistant Cancer Model Development

Caracemide's non-cross-resistant profile with two independent CHO cell lines resistant to hydroxyurea establishes it as a critical chemical probe for identifying and validating RR-dependent vulnerabilities that persist after HU resistance emerges. Its non-cell-cycle phase-specific cytotoxicity further enables investigation of DNA synthesis inhibition outside S-phase, a property not achievable with hydroxyurea . This scenario is directly supported by the 12-fold greater cellular potency of caracemide vs. hydroxyurea in CML cells .

Dual-Target Pharmacology: RR & Cholinesterase Inhibition

Caracemide is the only well-characterized small molecule that simultaneously inhibits RR (R1) and acetylcholinesterase (AChE IC₅₀ 0.60 µM; BuChE IC₅₀ 0.55 µM) . This dual pharmacology makes it indispensable for studying the intersection of DNA synthesis inhibition and cholinergic signaling in tumor biology and neuro-oncology. The dose-dependent inhibition of brain cholinesterase in vivo (greatest in cortex) , combined with its AChE IC₅₀ of 14 µM in neuroblastoma cells , provides a quantitative framework for designing experiments that require both RR suppression and cholinergic modulation.

Chemical Stability & Prodrug Activation Studies

Caracemide serves as the reference standard for studying pH- and temperature-dependent degradation of N-acyl urea anticancer agents, with documented >55% degradation at 30 min and >75% at 1 h in human plasma at 37°C . Its three characterized degradation products (Products A, B, C) with differential biological activities—Product A retains partial CAT inhibition (50% vs. 93% for parent at 0.5 mM), while Products B and C are inactive —provide a validated SAR framework for developing more stable analogs such as N-acetyl-N,O-di(propylcarbamoyl)hydroxylamine .

Application

Selection Property

Validation Focus

R1 active-site inactivation mapping

Irreversible R1 engagement

GDP/DTT competition context

HU-resistant cancer model studies

Non-cross-resistant profile

DNA synthesis inhibition in HU-resistant cells

Dual RR/AChE pathway studies

Cholinesterase inhibition liability

Cholinergic signaling endpoint context

Chemical stability and SAR studies

Plasma instability profile

Degradation product activity comparison